N-(3-acetylphenyl)-2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16ClN5O2S/c1-11(25)12-5-4-6-13(9-12)21-16(26)10-27-18-23-22-17(24(18)20)14-7-2-3-8-15(14)19/h2-9H,10,20H2,1H3,(H,21,26)
• InChI Key: HSGXJPKVTPDLPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN5O2S
• Molecular Weight: 401.9 g/mol

Description

N-(3-acetylphenyl)-2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H16ClN5O2S and its molecular weight is 401.87. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopy and Computational Analysis

The study on the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, which shares structural similarities with the compound of interest, highlighted its characterization through vibrational spectroscopy techniques such as Raman and Fourier transform infrared spectroscopy. The research utilized density functional theory to explore the molecule's geometric equilibrium, hydrogen bonding, and vibrational wavenumbers, revealing insights into its stereo-electronic interactions and stability. This comprehensive analysis, including Hirshfeld surface and natural bond orbital analysis, contributes to understanding the molecular structure and potential interactions of similar compounds (Jenepha Mary, Pradhan, & James, 2022).

Antimicrobial and Thermal Studies

Research on sulfanilamide derivatives, which are structurally related, has involved their synthesis, characterization, and evaluation for antimicrobial properties. These studies provide a foundation for understanding how modifications to the chemical structure can influence biological activity and stability, offering a pathway for the development of new therapeutic agents with enhanced efficacy and safety profiles (Lahtinen et al., 2014).

Cholinesterase Inhibition and Molecular Docking

Another research area involves the synthesis of N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and their evaluation for inhibitory potential against acetylcholinesterase and butyrylcholinesterase. These studies are critical for developing potential treatments for neurodegenerative diseases, showcasing the importance of chemical structure in designing compounds with specific biological activities (Riaz et al., 2020).